2-Benzhydryloxyethanol

• CAS No.: 26926-47-6
• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 2-benzhydryloxyethanol
• InChI: InChI=1S/C15H16O2/c16-11-12-17-15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key: JSYRPEKHRQJXQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)OCCO

Description

2-Benzhydryloxyethanol (IUPAC name: 2-[(diphenylmethyl)oxy]ethanol) is a glycol ether derivative characterized by a benzhydryl (diphenylmethyl) group attached via an ether linkage to a hydroxyethyl chain. These analogs share key features, including ether linkages, aromatic substituents, and hydroxyl groups, which influence their physicochemical and toxicological profiles .

Comparison with Similar Compounds

Comparison with Similar Compounds

The table below compares 2-Benzhydryloxyethanol with structurally related compounds, based on available evidence:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Toxicity/Regulatory Notes
2-(4-Benzyloxyphenyl)ethanol ()	Not provided	C₁₅H₁₆O₂	228.29	Likely used in organic synthesis; aromatic benzyloxy group enhances lipophilicity.	Limited toxicity data; structural analogs suggest potential skin/eye irritation .
2-Phenoxyethanol ()	122-99-6	C₈H₁₀O₂	138.16	Common preservative in cosmetics/pharmaceuticals; antimicrobial agent.	Classified as harmful if swallowed (H302); requires strict handling in manufacturing .
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol ()	9036-19-5	C₁₈H₂₈O₃	292.41	High-concentration industrial surfactant or solvent; branched alkyl chain improves stability.	No specific toxicity data; handling requires full protective gear due to 100% concentration .
2-(2-(Benzyloxy)ethoxy)ethanol ()	2050-25-1	C₁₁H₁₆O₃	196.24	Likely intermediate in polymer synthesis; ether linkages enhance water solubility.	Data gaps in toxicity; similar glycol ethers may cause reproductive harm .
Benzeneethanol, 2-methoxy ()	7417-18-7	C₉H₁₂O₂	152.19	Fragrance component; methoxy group alters volatility and solubility.	Limited toxicity data; structurally related to phenols, which may pose respiratory risks .

Key Research Findings

a) Physicochemical Properties

• Aromatic Substituents: Compounds with benzyl or benzhydryl groups (e.g., 2-(4-Benzyloxyphenyl)ethanol) exhibit higher lipophilicity compared to simpler glycol ethers like 2-phenoxyethanol, impacting their solubility in organic matrices .
• Ether Linkages: The presence of ethoxy or benzyloxy ether groups (e.g., 2-(2-(Benzyloxy)ethoxy)ethanol) enhances thermal stability and solvent compatibility, making them suitable for polymer synthesis .

b) Toxicological and Regulatory Insights

• 2-Phenoxyethanol: Widely regulated under EU CLP regulations (H302); requires labeling for harmful ingestion and strict workplace hygiene protocols .
• Data Gaps: For many analogs (e.g., this compound itself), toxicity data are extrapolated from structurally similar substances, per guidelines in .

Notes on Limitations

• Regulatory Variability: Toxicity classifications differ significantly among analogs (e.g., 2-phenoxyethanol vs. benzyloxy derivatives), highlighting the need for compound-specific studies.
• Application-Specific Risks : Industrial use of high-concentration compounds (e.g., ) demands tailored safety protocols compared to low-concentration consumer products .